N-[1-[5-Fluoro-6-(4-fluorophenyl)pyrimidin-4-yl]azetidin-3-yl]-N-methylpyrazolo[1,5-a]pyrazin-4-amine

• IUPAC Name: N-[1-[5-fluoro-6-(4-fluorophenyl)pyrimidin-4-yl]azetidin-3-yl]-N-methylpyrazolo[1,5-a]pyrazin-4-amine
• InChI: InChI=1S/C20H17F2N7/c1-27(19-16-6-7-26-29(16)9-8-23-19)15-10-28(11-15)20-17(22)18(24-12-25-20)13-2-4-14(21)5-3-13/h2-9,12,15H,10-11H2,1H3
• InChI Key: GUYXSIIZXGAZKU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=NC(=C2F)C3=CC=C(C=C3)F)C4=NC=CN5C4=CC=N5
• Molecular Formula: C20H17F2N7
• Molecular Weight: 393.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrazolo[1,5-a]pyrazin-4-amine group, a pyrimidin-4-yl group, and a azetidin-3-yl group. The presence of fluorophenyl groups suggests that it might have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The fluorophenyl and pyrimidinyl groups are likely to contribute to the overall stability of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of fluorine atoms could potentially influence its reactivity and stability.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a pharmaceutical compound, future research could involve studying its pharmacokinetics, pharmacodynamics, and clinical efficacy.